Cas no 377760-12-8 (2-5-(trifluoromethyl)pyridin-2-ylpropanedinitrile)

• Product Name: 2-5-(trifluoromethyl)pyridin-2-ylpropanedinitrile
• CAS No: 377760-12-8
• MF: C₉H₄F₃N₃
• MW: 211.143371582031
• MDL: MFCD02713592
• CID: 4650190
• PubChem ID: 2332052
• Update Time: 2025-05-27

2-5-(trifluoromethyl)pyridin-2-ylpropanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-(trifluoromethyl)pyridin-2-yl]propanedinitrile
• Propanedinitrile, 2-[5-(trifluoromethyl)-2-pyridinyl]-
• 2-5-(trifluoromethyl)pyridin-2-ylpropanedinitrile

• MDL： MFCD02713592
• Inchi： 1S/C9H4F3N3/c10-9(11,12)7-1-2-8(15-5-7)6(3-13)4-14/h1-2,5-6H
• InChI Key： RXCBLNFXYDTDFM-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=NC=C(C(F)(F)F)C=C1)C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-5-(trifluoromethyl)pyridin-2-ylpropanedinitrile

Comprehensive Overview of 2-5-(Trifluoromethyl)pyridin-2-ylpropanedinitrile (CAS No. 377760-12-8)

2-5-(Trifluoromethyl)pyridin-2-ylpropanedinitrile (CAS No. 377760-12-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique trifluoromethylpyridine and propanedinitrile functional groups, offers a versatile scaffold for synthesizing advanced molecules. Its molecular structure, combining a pyridine ring with a dinitrile moiety, makes it a valuable intermediate in the design of bioactive compounds and functional materials.

The growing interest in 2-5-(Trifluoromethyl)pyridin-2-ylpropanedinitrile is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its ability to act as a building block for heterocyclic compounds, which are pivotal in developing new pharmaceuticals and agrochemicals. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it a preferred choice for optimizing drug candidates. Additionally, its nitrile groups provide reactive sites for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

In the context of sustainable chemistry, 2-5-(Trifluoromethyl)pyridin-2-ylpropanedinitrile aligns with the global push for greener synthetic methodologies. Its incorporation into catalysis and flow chemistry processes has been explored to minimize waste and improve efficiency. The compound's compatibility with microwave-assisted synthesis and photocatalysis further underscores its relevance in modern organic synthesis. These advancements resonate with the increasing demand for eco-friendly and cost-effective chemical production.

From a commercial perspective, the demand for 2-5-(Trifluoromethyl)pyridin-2-ylpropanedinitrile is expected to rise due to its role in developing high-performance materials. Its application in electronic materials, such as organic semiconductors and light-emitting diodes (LEDs), highlights its potential beyond traditional chemical uses. The compound's ability to modulate electronic properties and thermal stability makes it a promising candidate for next-generation optoelectronic devices.

Safety and regulatory compliance are critical considerations when working with 2-5-(Trifluoromethyl)pyridin-2-ylpropanedinitrile. While the compound is not classified as hazardous under standard regulations, proper handling protocols must be followed to ensure workplace safety. Researchers and manufacturers are advised to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) to mitigate risks associated with its use.

In summary, 2-5-(Trifluoromethyl)pyridin-2-ylpropanedinitrile (CAS No. 377760-12-8) represents a cutting-edge chemical entity with broad applications across multiple industries. Its unique structural features and functional versatility position it as a key player in the advancement of medicinal chemistry, agrochemical innovation, and material science. As research continues to uncover its full potential, this compound is poised to make significant contributions to scientific and technological progress.